Cas no 750633-52-4 ((2,6-dimethylphenyl)-(2-methoxyphenyl)methanone)

• Product Name: (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone
• CAS No: 750633-52-4
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1771999
• PubChem ID: 24722767
• Update Time: 2025-05-25

(2,6-dimethylphenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYL-2'-METHOXYBENZOPHENONE
• (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone
• LogP
• AKOS016018382
• DTXSID90641461
• 750633-52-4
• (2,6-Dimethylphenyl)(2-methoxyphenyl)methanone
• MFCD01311512

• MDL： MFCD01311512
• Inchi： 1S/C16H16O2/c1-11-7-6-8-12(2)15(11)16(17)13-9-4-5-10-14(13)18-3/h4-10H,1-3H3
• InChI Key： KYLODDXEKHTUOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Additional information on (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone

Introduction to (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone and Its Significance in Modern Chemical Research

(2,6-dimethylphenyl)-(2-methoxyphenyl)methanone, with the CAS number 750633-52-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its aromatic structure and specific functional groups, has garnered attention due to its potential applications in various chemical syntheses and biological studies. The combination of a 2,6-dimethylphenyl group and a 2-methoxyphenyl group in its molecular framework imparts unique properties that make it a valuable candidate for further exploration.

The compound's structure, featuring a central methanone moiety connected to two distinct aromatic rings, suggests a high degree of versatility in chemical reactions. Such structural features are often exploited in the development of novel pharmaceuticals, where specific interactions with biological targets are crucial. The presence of both methyl and methoxy substituents on the aromatic rings can influence the compound's electronic properties, making it an interesting subject for studying electronic effects in organic chemistry.

In recent years, there has been growing interest in the synthesis and characterization of aryl ketones like (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone. These compounds are not only important intermediates in the synthesis of more complex molecules but also serve as building blocks for various pharmacologically active agents. The ability to modulate the electronic and steric properties of these molecules through strategic functionalization opens up numerous possibilities for drug discovery and development.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Aryl ketones have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone may contribute to its interaction with biological targets, making it a promising candidate for further investigation. Researchers have been exploring derivatives of this compound to enhance its bioactivity and improve its pharmacokinetic properties.

The synthesis of (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone involves several key steps that highlight the importance of organic synthesis techniques. The formation of the methanone core requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the aromatic rings necessitates precise functional group transformations, often involving palladium-catalyzed cross-coupling reactions or other advanced synthetic methodologies.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies can provide insights into its electronic structure, stability, and potential interactions with biological targets. These computational approaches are increasingly being used to guide experimental design and optimize synthetic routes.

The pharmaceutical industry has shown particular interest in aryl ketones due to their diverse biological activities. For instance, derivatives of this class of compounds have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer. The structural features of (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone make it a suitable candidate for such applications, as it can be modified to target specific enzymatic pathways.

In addition to pharmaceutical applications, this compound has potential uses in materials science. Aryl ketones can be incorporated into polymers and other materials to enhance their thermal stability or optical properties. The ability to tailor these properties through molecular design makes aryl ketones valuable in developing advanced materials for various industrial applications.

The environmental impact of synthesizing and using (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone is also an important consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize synthetic routes, ensuring that the production of this compound is environmentally friendly.

In conclusion, (2,6-dimethylphenyl)-(2-methoxyphenyl)methanone is a versatile and fascinating compound with significant potential in both pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical syntheses and biological applications. As our understanding of organic chemistry continues to advance, compounds like this will undoubtedly play a crucial role in shaping the future of chemical research.